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Compound of Interest

Compound Name: 4-Hydroxy Clonidine-d4

Cat. No.: B564849 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 4-Hydroxy Clonidine-d4 in a laboratory setting. The information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical and Physical Properties
4-Hydroxy Clonidine-d4 is a labeled metabolite of Clonidine.[1] It is intended for research and

analytical purposes.[2][3]

Property Value

Chemical Name
3,5-dichloro-4-[(4,4,5,5-tetradeuterio-1H-

imidazol-2-yl)amino]phenol[4][5]

CAS Number 1189988-05-3[4][5]

Molecular Formula C₉D₄H₅Cl₂N₃O[5]

Molecular Weight 250.12 g/mol [1][4]

Appearance White solid[6]

Storage

Store at 2-8°C in a refrigerator.[1] Keep

container tightly closed in a dry, well-ventilated

place and protect from light.[7]
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Hazard Identification and Personal Protective
Equipment (PPE)
Based on safety data for Clonidine and its analogs, 4-Hydroxy Clonidine-d4 should be

handled as a potent and hazardous compound. The primary hazards include toxicity if

swallowed and potential fatality if inhaled.

Always handle this compound within a certified chemical fume hood.

A summary of required personal protective equipment is provided below.

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.[7][8]

Protects eyes from splashes or

airborne particles.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile). Inspect

gloves prior to use.

Prevents skin contact and

absorption.

Body Protection

Laboratory coat, long-sleeved

clothing.[7] Consider a

chemical-resistant apron.[7]

Minimizes skin exposure from

spills or contamination.

Respiratory Protection

Use only in a chemical fume

hood. If a fume hood is not

available, a NIOSH-approved

respirator with a dust filter is

required.[7][8]

Prevents inhalation of the

compound, which may be fatal.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to ensure safety. The following procedure

outlines the steps for safely handling 4-Hydroxy Clonidine-d4 from preparation to cleanup.

Preparation and Pre-Handling Check:
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Ensure a Safety Data Sheet (SDS) for a similar compound (Clonidine Hydrochloride) is

readily available.[2]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and place them

inside the fume hood.

Don all required PPE as specified in the table above.

Weighing and Aliquoting:

Perform all manipulations, including weighing, within the fume hood to contain any dust or

aerosols.

Use a dedicated spatula and weigh boat.

Handle the solid compound carefully to avoid generating dust.

Close the primary container tightly immediately after dispensing the required amount.

Dissolving and Experimental Use:

If preparing a solution, add the solvent to the weighed solid slowly to avoid splashing.

Keep all containers with the compound sealed or covered when not in immediate use.

Clearly label all solutions with the chemical name, concentration, date, and hazard

information.

Post-Handling and Cleanup:

Wipe down the work surface inside the fume hood with an appropriate solvent to

decontaminate it.

Dispose of all contaminated disposable materials (gloves, weigh boats, wipes) in a

designated hazardous waste container.
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Remove PPE carefully, avoiding contact with the outer surfaces. Dispose of gloves

immediately.

Wash hands thoroughly with soap and water after handling is complete.[2]

Emergency and First Aid Measures
In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes.[9][10] Seek

medical advice if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[8]

[9] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[8][9] Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[8]

Disposal Plan
All waste containing 4-Hydroxy Clonidine-d4 must be treated as hazardous chemical waste.

Solid Waste:

Collect all contaminated solid materials, including unused compound, weigh boats, and

contaminated PPE, in a clearly labeled, sealed hazardous waste container.
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Liquid Waste:

Collect all solutions containing the compound in a labeled, sealed hazardous waste

container compatible with the solvents used.

Empty Containers:

Rinse the original container three times with a suitable solvent. Collect the rinsate as

hazardous liquid waste.

Scratch out or completely remove the label on the empty container to protect personal and

proprietary information before disposing of it in the trash or recycling.[11][12]

Disposal Method:

Arrange for disposal through a licensed professional waste disposal service. Do not

dispose of this material down the drain or in regular trash unless it has been properly

deactivated and regulations permit it.[12][13]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical steps for safely managing 4-Hydroxy Clonidine-
d4 throughout its lifecycle in the laboratory.
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Caption: Workflow for safe handling and disposal of 4-Hydroxy Clonidine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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